1-{[2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]carbonyl}piperidine-4-carboxylic acid

• Molecular Formula: C17H17ClN2O3S
• Molecular Weight: 364.8 g/mol
• IUPAC Name: 1-[2-(4-chlorophenyl)-4-methyl-1,3-thiazole-5-carbonyl]piperidine-4-carboxylic acid
• InChI: InChI=1S/C17H17ClN2O3S/c1-10-14(16(21)20-8-6-12(7-9-20)17(22)23)24-15(19-10)11-2-4-13(18)5-3-11/h2-5,12H,6-9H2,1H3,(H,22,23)
• InChI Key: OZEVTWRCMPYQKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)Cl)C(=O)N3CCC(CC3)C(=O)O

Description

The compound 1-{[2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]carbonyl}piperidine-4-carboxylic acid is a heterocyclic derivative featuring a thiazole core substituted with a 4-chlorophenyl group at position 2 and a methyl group at position 2. The thiazole ring is linked via a carbonyl group to a piperidine-4-carboxylic acid moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-{[2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]carbonyl}piperidine-4-carboxylic acid typically involves multi-step organic reactions. One common method starts with the preparation of the thiazole ring, which can be synthesized through the Hantzsch thiazole synthesis. This involves the condensation of α-haloketones with thioamides under acidic conditions.

The piperidine ring can be introduced through a nucleophilic substitution reaction, where a suitable piperidine derivative reacts with the thiazole intermediate.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors to improve reaction efficiency and yield. Additionally, the use of catalysts and automated systems can help in scaling up the production process.

Chemical Reactions Analysis

Types of Reactions

1-{[2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]carbonyl}piperidine-4-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The carboxylic acid group can be further oxidized to form more complex derivatives.

Reduction: The compound can be reduced to form alcohols or amines.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions to introduce different substituents.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)

Reduction: Lithium aluminum hydride (LiAlH₄), sodium borohydride (NaBH₄)

Substitution: Nucleophiles like amines, thiols, or alkoxides

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can lead to the formation of ketones or aldehydes, while reduction can yield alcohols or amines.

Scientific Research Applications

1-{[2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]carbonyl}piperidine-4-carboxylic acid has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex organic molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or antiviral properties.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific chemical properties.

Mechanism of Action

The mechanism of action of 1-{[2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]carbonyl}piperidine-4-carboxylic acid involves its interaction with specific molecular targets. The thiazole ring and chlorophenyl group can interact with enzymes or receptors, leading to inhibition or activation of specific biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound is compared to structurally analogous derivatives (Table 1), focusing on heterocycle type, substituents, and physicochemical properties.

Compound Name	Heterocycle	Key Substituents	Molecular Weight	XLogP3	TPSA (Ų)	Key Functional Groups	Reference
Target Compound : 1-{[2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]carbonyl}piperidine-4-carboxylic acid	Thiazole	4-Chlorophenyl, methyl	~350 (estimated)	~2.5	~90	Carboxylic acid, carbonyl
1-{[2-(4-Isopropylphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}piperidine-4-carboxylic acid	Oxazole	4-Isopropylphenyl, methyl	328.4	0.8	66.6	Carboxylic acid
1-{[2-(4-Ethylphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}piperidine-4-carboxylic acid	Oxazole	4-Ethylphenyl, methyl	328.4	0.8	66.6	Carboxylic acid
1-[(4-Methyl-1,3-thiazol-5-yl)sulfonyl]-piperidine-4-carboxylic acid	Thiazole	4-Methyl	290.3	-0.5	98.7	Sulfonyl, carboxylic acid
1-{6-Methyl-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-carbonyl}piperidine-4-carboxylic acid	Pyrazine	Methyl, oxo	306.3	~1.2	108	Carboxylic acid, carbonyl
1-[4-Cyano-2-(2-thienyl)-1,3-oxazol-5-yl]piperidine-4-carboxylic acid	Oxazole	Cyano, thienyl	303.3	~1.8	87.2	Carboxylic acid, cyano

Key Findings

Heterocycle Impact: Thiazole vs. Sulfur’s polarizability could also improve π-stacking interactions in biological targets. Pyrazine Derivatives: The pyrazine-containing analog () exhibits a higher TPSA (108 Ų) due to additional hydrogen-bonding sites (oxo group), likely improving aqueous solubility but reducing CNS penetration.

Substituent Effects: Chlorophenyl vs. Alkyl/Aryl Groups: The 4-chlorophenyl group in the target compound provides electron-withdrawing effects and hydrophobic bulk, which may enhance binding to aromatic pockets in enzymes compared to ethyl or isopropyl substituents (). Sulfonyl vs.

Functional Group Contributions: Carboxylic Acid: Present in all analogs, this group enables salt formation and hydrogen bonding, critical for solubility and target interactions. Cyano Group: The cyano-substituted oxazole () introduces strong electronegativity, which could enhance binding affinity but may also increase toxicity risks.